Cas no 1187767-07-2 (4-Methyl-3-(pentan-2-yl)-1h-pyrazol-5-amine)

• Product name: 4-Methyl-3-(pentan-2-yl)-1h-pyrazol-5-amine
• CAS No: 1187767-07-2
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5706666
• PubChem ID: 43157737

4-Methyl-3-(pentan-2-yl)-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• CS-0307011
• 1187767-07-2
• EN300-1148663
• 4-METHYL-3-(PENTAN-2-YL)-1H-PYRAZOL-5-AMINE
• 1H-Pyrazol-3-amine, 4-methyl-5-(1-methylbutyl)-
• 4-Methyl-3-(pentan-2-yl)-1h-pyrazol-5-amine

• Inchi： 1S/C9H17N3/c1-4-5-6(2)8-7(3)9(10)12-11-8/h6H,4-5H2,1-3H3,(H3,10,11,12)
• InChI Key： NWTJOYCQHILUQK-UHFFFAOYSA-N
• SMILES： N1C(=C(C)C(N)=N1)C(C)CCC

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų
• XLogP3: 2.3

Experimental Properties

• Density: 1.028±0.06 g/cm3(Predicted)
• Boiling Point: 333.0±37.0 °C(Predicted)
• pka: 16.76±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams